Cas no 919291-04-6 (Benz[h]isoquinoline-6-carbonitrile, 8,9-dichloro-1,2-dihydro-1-oxo-)

• Product Name: Benz[h]isoquinoline-6-carbonitrile, 8,9-dichloro-1,2-dihydro-1-oxo-
• CAS No: 919291-04-6
• MF: C₁₄H₆Cl₂N₂O
• MW: 289.116240978241
• CID: 764769
• PubChem ID: 15982229
• Update Time: 2025-04-19

Benz[h]isoquinoline-6-carbonitrile, 8,9-dichloro-1,2-dihydro-1-oxo- Chemical and Physical Properties

Names and Identifiers

• Benz[h]isoquinoline-6-carbonitrile, 8,9-dichloro-1,2-dihydro-1-oxo-
• 8,9-dichloro-1-oxo-2H-benzo[h]isoquinoline-6-carbonitrile
• DTXSID90580649
• 919291-04-6
• SCHEMBL4291532
• 8,9-dichloro-1-oxo-1,2-dihydrobenzo[h]isoquinoline-6-carbonitrile

• Inchi： 1S/C14H6Cl2N2O/c15-11-4-9-8(6-17)3-7-1-2-18-14(19)13(7)10(9)5-12(11)16/h1-5H,(H,18,19)
• InChI Key： PLAQBGNSUSXJPX-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2=C(C#N)C=C3C=CNC(C3=C2C=1)=O)Cl

Computed Properties

• Exact Mass: 287.9857182g/mol
• Monoisotopic Mass: 287.9857182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 52.9Ų